![molecular formula C26H24N2O3S2 B2568774 (3-Amino-5-((2-ethylphenyl)amino)-4-tosylthiophen-2-yl)(phenyl)methanone CAS No. 1115373-27-7](/img/structure/B2568774.png)
(3-Amino-5-((2-ethylphenyl)amino)-4-tosylthiophen-2-yl)(phenyl)methanone
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Overview
Description
Synthesis Analysis
Synthesis analysis involves understanding the methods used to create the compound. This can include various chemical reactions, catalysts used, reaction conditions (temperature, pressure), and the yield of the product .Chemical Reactions Analysis
This involves studying how the compound reacts with other substances. It includes understanding the reagents used, the products formed, and the conditions under which the reaction occurs .Physical And Chemical Properties Analysis
This involves studying properties like melting point, boiling point, solubility in various solvents, and spectral data (IR, NMR, Mass spectroscopy). These properties can help in identifying and characterizing the compound .Scientific Research Applications
Synthesis and Characterization
This compound, along with its variants, has been the subject of extensive research focusing on their synthesis and structural characterization. Shahana and Yardily (2020) conducted a study where similar compounds were synthesized and characterized using various spectroscopic methods like UV, IR, NMR, and mass spectrometry. They also performed density functional theory (DFT) calculations to understand the molecular structure and properties of these compounds (Shahana & Yardily, 2020).
Antibacterial and Antiviral Activities
One of the primary research interests in these compounds is their potential antibacterial and antiviral activities. Molecular docking studies, which predict the interaction between a drug and a protein at the molecular level, are often used to understand these activities. Shahana and Yardily's study used Hex 8.0 software for molecular docking to assess the antibacterial activity of their synthesized compounds (Shahana & Yardily, 2020). Similarly, FathimaShahana and Yardily (2020) explored the antiviral activity and pharmacokinetic behavior through molecular docking of a similar compound (M. FathimaShahana & A. Yardily, 2020).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
[3-amino-5-(2-ethylanilino)-4-(4-methylphenyl)sulfonylthiophen-2-yl]-phenylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H24N2O3S2/c1-3-18-9-7-8-12-21(18)28-26-25(33(30,31)20-15-13-17(2)14-16-20)22(27)24(32-26)23(29)19-10-5-4-6-11-19/h4-16,28H,3,27H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XRCLPQOZMRANNG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC=C1NC2=C(C(=C(S2)C(=O)C3=CC=CC=C3)N)S(=O)(=O)C4=CC=C(C=C4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H24N2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
476.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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